Cas no 108134-22-1 (4-Chloro-6-methylthieno[3,2-d]pyrimidine)

• Product Name: 4-Chloro-6-methylthieno[3,2-d]pyrimidine
• CAS No: 108134-22-1
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• MDL: MFCD17015877
• CID: 1026545
• PubChem ID: 13683223
• Update Time: 2025-06-07

4-Chloro-6-methylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methylthieno[3,2-d]pyrimidine
• 4-Chloro-6-methyl-thieno[3,2-d]pyrimidine
• 6-methyl-4-chlorothieno[3,2-d]pyrimidine
• Thieno[3,2-d]pyrimidine,4-chloro-6-methyl
• 4-Chloro-6-Methyl-thieno[...
• Thieno[3,2-d]pyrimidine, 4-chloro-6-methyl-
• JCFKTBGQKWYJNC-UHFFFAOYSA-N
• 1631AA
• PB16682
• AB0181834
• AM20080035
• MFCD17015877
• AKOS016006040
• CS-0050897
• A895359
• AS-33444
• SY097507
• DB-358203
• 108134-22-1
• SCHEMBL4798991
• DTXSID50546645

• MDL： MFCD17015877
• Inchi： 1S/C7H5ClN2S/c1-4-2-5-6(11-4)7(8)10-3-9-5/h2-3H,1H3
• InChI Key： JCFKTBGQKWYJNC-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C)S2)N=CN=1

Computed Properties

• Exact Mass: 183.98600
• Monoisotopic Mass: 183.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54

Experimental Properties

• PSA: 54.02000
• LogP: 2.65310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Chloro-6-methylthieno[3,2-d]pyrimidine

Introduction to 4-Chloro-6-methylthieno[3,2-d]pyrimidine (CAS No. 108134-22-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Chloro-6-methylthieno[3,2-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 108134-22-1, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural framework and versatile biological activities. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential in drug discovery. The presence of both chloro and methyl substituents on the thiophene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules with therapeutic relevance.

The thieno[3,2-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring connected to a pyrimidine ring. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. The 4-chloro substituent at the 4-position of the thiophene ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Additionally, the 6-methyl group contributes to the steric and electronic properties of the molecule, influencing its binding affinity and pharmacokinetic profile.

In recent years, 4-chloro-6-methylthieno[3,2-d]pyrimidine has been investigated for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By targeting specific kinases, compounds derived from thienopyrimidine scaffolds have shown considerable promise in preclinical studies.

Recent studies have highlighted the importance of 4-chloro-6-methylthieno[3,2-d]pyrimidine in the development of small-molecule inhibitors for tyrosine kinases. For instance, derivatives of this compound have been found to exhibit potent activity against Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. The chloro substituent on the thiophene ring is particularly crucial for binding to the ATP-binding pocket of these kinases, while the methyl group helps stabilize the transition state during catalysis. Such findings have opened new avenues for treating inflammatory disorders and autoimmune diseases.

Another area where 4-chloro-6-methylthieno[3,2-d]pyrimidine has demonstrated significant potential is in antiviral drug discovery. The structural features of this compound allow it to interact with viral enzymes such as polymerases and proteases, thereby inhibiting viral replication. For example, modified derivatives have shown efficacy against RNA viruses by interfering with their replication cycle. The versatility of this scaffold makes it an attractive candidate for designing broad-spectrum antiviral agents.

The synthesis of 4-chloro-6-methylthieno[3,2-d]pyrimidine involves multi-step organic reactions that highlight its synthetic utility. One common approach involves the cyclization of 2-aminothiophene-3-carboxylic acid derivatives with amidines or ureas under acidic conditions. The introduction of the chloro group can be achieved through electrophilic aromatic substitution reactions using reagents such as phosphorus oxychloride (POCl₃). Similarly, the methylation can be performed using methylating agents like dimethyl sulfate or methyl iodide. These synthetic strategies underscore the flexibility of this compound as a building block in medicinal chemistry.

The pharmacological properties of 4-chloro-6-methylthieno[3,2-d]pyrimidine have been further explored through structure-activity relationship (SAR) studies. By systematically modifying various substituents on the thienopyrimidine core, researchers have gained insights into how structural changes influence biological activity. For instance, replacing the chloro group with other halogens or alkyl groups has been found to modulate potency and selectivity against different targets. These findings provide valuable guidance for designing next-generation drug candidates based on this scaffold.

In conclusion, 4-chloro-6-methylthieno[3,2-d]pyrimidine (CAS No. 108134-22-1) is a versatile heterocyclic compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing kinase inhibitors, antiviral agents, and other therapeutic molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern drug discovery efforts.